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Compound of Interest

Compound Name: 6-(Trifluoromethyl)indole

Cat. No.: B089118 Get Quote

Essential Safety and Handling Guide for 6-
(Trifluoromethyl)indole
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 6-(Trifluoromethyl)indole, tailored for researchers, scientists, and

drug development professionals. Adherence to these procedures is critical for ensuring

personal safety and environmental compliance.

Chemical Identifier:

Name: 6-(Trifluoromethyl)indole

CAS Number: 13544-43-9

Molecular Formula: C₉H₆F₃N

Hazard Identification and Safety Data Summary
6-(Trifluoromethyl)indole is classified as a hazardous substance. It is toxic if ingested and

can cause skin, eye, and respiratory irritation.[1][2] Chronic or repeated exposure may lead to

target organ damage, particularly affecting the lungs, nervous system, and mucous

membranes.[1]
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Property Value Reference

Physical State Solid Crystalline Powder [2]

Appearance
White to light yellow or

brown/green
[2][3][4]

Molecular Weight 185.15 g/mol [3][5]

Melting Point 99-107 °C [3]

Flash Point 109.5°C [1]

GHS Hazard Class
Acute Toxicity, Oral (Category

3)
[5]

Signal Word Danger [5]

Hazard Statements H301 (Toxic if swallowed) [5]

Storage Temperature 0-8 °C [3]

Toxicological Data (LD50 Oral,

Rat)
Not Available [1]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 6-(Trifluoromethyl)indole to

prevent exposure.

Eye and Face Protection: Chemical splash goggles that meet EN 166 standards or a full-

face shield are mandatory to protect against splashes.[6][7]

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber) are required. Gloves

should be inspected for any signs of degradation or punctures before use.

Body Protection: A laboratory coat must be worn. For tasks with a higher risk of splashing, a

chemical-resistant apron or coveralls should be used.[8]

Respiratory Protection: All handling of 6-(Trifluoromethyl)indole powder must be conducted

in a certified chemical fume hood to minimize inhalation exposure.[6] If a fume hood is not
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available or if aerosolization is likely, a NIOSH-approved respirator with appropriate

cartridges is necessary.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a certified chemical fume hood is operational.

Gather all necessary PPE and inspect for integrity.

Prepare all necessary equipment and reagents before handling the compound.

Have an emergency spill kit readily accessible.

Handling:

Conduct all weighing and transfers of solid 6-(Trifluoromethyl)indole within the chemical

fume hood.

Avoid the formation of dust.[2]

Use compatible equipment (e.g., glass, stainless steel).

Keep containers tightly closed when not in use.[2][9]

Post-Handling:

Decontaminate all surfaces and equipment after use.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.[2][9]

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[1][2] Remove contact lenses if present and easy to do.[2][9] Seek

immediate medical attention.[1]
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Skin Contact: Immediately remove contaminated clothing and wash the affected skin area

with plenty of soap and water for at least 15 minutes.[1][2] If irritation persists, seek medical

attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

the person is not breathing, give artificial respiration.[1][2] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[1] Clean the mouth with water.[2] Seek immediate

medical attention.[1]

Spill: For small spills, carefully absorb the material with an inert substance and place it into a

designated hazardous waste container.[1] For large spills, evacuate the area and contact

your institution's emergency response team.

Disposal Plan
Under no circumstances should 6-(Trifluoromethyl)indole or its waste be disposed of in

regular trash or down the drain.[6] It must be treated as hazardous waste.

Waste Segregation:

Solid Waste: Collect any solid 6-(Trifluoromethyl)indole waste, including contaminated

disposable labware (e.g., weighing paper, gloves, pipette tips), in a dedicated, clearly

labeled "Halogenated Organic Solid Waste" container.[6]

Liquid Waste: Collect all solutions containing 6-(Trifluoromethyl)indole in a dedicated,

clearly labeled "Halogenated Organic Liquid Waste" container.[6]

Container Management:

Use waste containers made of compatible materials with secure, tightly fitting lids.[6]

Keep waste containers closed at all times, except when adding waste.

Store waste containers in a designated, secure, and well-ventilated satellite accumulation

area, away from incompatible materials such as strong oxidizing agents.[6]

Disposal of Empty Containers:
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Original containers must be triple-rinsed with a suitable solvent (e.g., acetone or

methanol).

The solvent rinsate is considered hazardous waste and must be collected in the

designated halogenated organic liquid waste container.[6]

After triple-rinsing, the decontaminated container can be managed according to your

institution's guidelines for clean labware.[6]
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Caption: Workflow for the safe handling and disposal of 6-(Trifluoromethyl)indole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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